Cas no 1135-66-6 (Isolongifolene)

• Product Name: Isolongifolene
• CAS No: 1135-66-6
• MF: C₁₅H₂₄
• MW: 204.351064682007
• MDL: MFCD00042616
• CID: 40899
• PubChem ID: 57651645
• Update Time: 2025-04-18

Isolongifolene Chemical and Physical Properties

Names and Identifiers

• (-)-isolongifolene
• Isolongifolene
• ISOLONGIFOLENE(SG)
• (1R)-2,2,7,7-Tetramethyltricyclo[6.2.1.01.6]undec-5-ene
• 1,3,4,5,6,7-hexahydro-1,1,5,5-tetramethyI-2H-2,4a-methanonaphthalene
• EINECS 214-494-2
• iso-Longifolene
• trans-Isolongifolene
• (2S)-1,3,4,5,6,7-Hexahydro-1,1,5,5-tetramethyl-2H-2,4a-methanonaphthalene
• TERPINOLENE
• F82546
• 2H-2,4a-Methanonaphthalene, 1,3,4,5,6,7-hexahydro-1,1,5,5-tetramethyl-, (2S,4aR)-(-)-
• FT-0694511
• (1R,8S)-2,2,7,7-tetramethyltricyclo[6.2.1.01,6]undec-5-ene
• 1,3,4,5,6,7-hexahydro-1,1,5,5-tetramethyl-2h-2,4a-methanonaphthalene
• 2H-2,4a-Methanonaphthalene, 1,3,4,5,6,7-hexahydro-1,1,5,5-tetramethyl-, (2S-cis)-
• 1135-66-6
• DTXSID90859584
• AKOS015901700
• 2,3A-ethanoindan, 3a,4,5,6-tetrahydro-1,1,4,4-tetramethyl-
• Isolongipholene
• 1,1,5,5-Tetramethyl-1,3,4,5,6,7-hexahydro-2H-2,4a-methanonaphthalene
• (-)-Isolongifoline
• 2,2,7,7-tetramethyltricyclo[6.2.1.01,6]undec-5-ene
• 2H-2,4a-Methanonaphthalene, 1,3,4,5,6,7-hexahydro-1,1,5,5-tetramethyl-, (2S)-

• MDL： MFCD00042616
• Inchi： 1S/C15H24/c1-13(2)8-5-6-12-14(3,4)11-7-9-15(12,13)10-11/h6,11H,5,7-10H2,1-4H3
• InChI Key： CQUAYTJDLQBXCQ-UHFFFAOYSA-N
• SMILES： C123CCC(C1)C(C)(C)C2=CCCC3(C)C

Computed Properties

• Exact Mass: 204.18800
• Monoisotopic Mass: 204.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless or yellowish liquid
• Density: 0.930 g/mL at 20 °C(lit.)
• Boiling Point: 255-256 °C
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Refractive Index: n20/D 1.499
• PSA: 0.00000
• LogP: 4.55910
• Color/Form: 2000 μg/mL in methanol
• Optical Activity: [α]20/D −138±2°, c = 1% in ethanol

Isolongifolene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 2319 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Packing Group：III
• Hazard Level：3.2
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3.2
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids